Cas no 1071-22-3 (Trichloro-2-cyanoethy lsilane)

• Product Name: Trichloro-2-cyanoethy lsilane
• CAS No: 1071-22-3
• MF: C₃H₄Cl₃NSi
• MW: 188.515058517456
• MDL: MFCD00039493
• CID: 149620
• PubChem ID: 87577092
• Update Time: 2025-10-29

Trichloro-2-cyanoethy lsilane Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(trichlorosilyl)-
• Trichloro-2-cyanoethylsilane
• 2-CYANOETHYLTRICHLOROSILANE
• &#946
• 3-(Trichlorosilyl)propanenitrile
• 3-(trichlorosilyl)propiononitrile
• 3-Trichlorosilylpropionitrile
• -Cyanoethyltrichlorosilane
• Propionitrile, 3-(trichlorosilyl)-
• Silane, (2-cyanoethyl)trichloro-
• Trichlor-2-kyanethylsilan
• Trichloro(2-cyanoethyl)silane
• -Trichlorosilylpropionitrile
• Trichlorosilylpropionitrile
• (2-cyanoethyl)trichloro-silan
• trichloro(3-cyanoethyl)silane
• beta-Cyanoethyltrichlorosilane
• 3-(trichlorosilyl)-propionitril
• 3-(TRICHLOROSILYL)PROPIONITRILE
• Propanenitrile, 3-(trichlorosilyl)-
• Trichlor-2-kyanethylsilan [Czech]
• 3-trichlorosilylpropanenitrile
• (2-Cyanoethyl)trichlorosi
• OLBGECWYBGXCNV-UHFFFAOYSA-
• T1322
• InChI=1/C3H4Cl3NSi/c4-8(5,6)3-1-2-7/h1,3H2
• TRICHLORO-.BETA.-CYANOETHYLSILANE
• EINECS 213-986-4
• .beta.-Cyanoethyltrichlorosilane
• 3-TRICHLOROSILYLPROPIONITRILE [HSDB]
• Q27247640
• EC 213-986-4
• (2-Cyanoethyl)trichlorosilane
• FT-0604622
• OLBGECWYBGXCNV-UHFFFAOYSA-N
• 2-Cyanoethyl trichlorosilane
• E78872
• .beta.-Trichlorosilylpropionitrile
• 1071-22-3
• NS00041909
• 2,2-DICHLORODIPHENYLDISULFIDE
• MFCD00039493
• .BETA.-(TRICHLOROSILYL)PROPIONITRILE
• SCHEMBL2101357
• 04B691JN23
• 10731-22-3
• UNII-04B691JN23
• FT-0691939
• DTXSID0042329
• HSDB 5780
• AKOS006230612
• BRN 0906877
• DB-040732
• Trichloro-2-cyanoethy lsilane

• MDL： MFCD00039493
• Inchi： 1S/C3H4Cl3NSi/c4-8(5,6)3-1-2-7/h1,3H2
• InChI Key： OLBGECWYBGXCNV-UHFFFAOYSA-N
• SMILES： Cl[Si](CCC#N)(Cl)Cl
• BRN： 0906877

Computed Properties

• Exact Mass: 186.91802
• Monoisotopic Mass: 186.917859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not determined
• Density: 1,356 g/cm3
• Melting Point: 35 °C(lit.)
• Boiling Point: 109 °C30 mm Hg(lit.)
• Flash Point: >65°C
• PSA: 23.79
• Solubility: Not determined
• Vapor Pressure: 15.2±0.2 mmHg at 25°C

Trichloro-2-cyanoethy lsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H290-H302-H314
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-22-24
• Safety Instruction： 26-36/37/39-43-45-Neverusewater.
• FLUKA BRAND F CODES：10
• RTECS：UG4900000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R14;R22;R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Trichloro-2-cyanoethy lsilane

Introduction to Trichloro-2-cyanoethylsilane (CAS No. 1071-22-3)

Trichloro-2-cyanoethylsilane, with the chemical formula (C₃H₃Cl₃N)Si, is a versatile organosilicon compound that has garnered significant attention in the field of organic synthesis and material science. This compound, identified by its CAS number 1071-22-3, serves as a crucial intermediate in the preparation of various functional materials and pharmaceuticals. Its unique structural features—comprising a silane group bonded to a cyanoethyl moiety and three chlorine atoms—make it particularly valuable for cross-coupling reactions, polymer modifications, and the synthesis of specialized ligands.

The reactivity of Trichloro-2-cyanoethylsilane stems from the presence of both nucleophilic and electrophilic sites within its molecule. The cyano group (–CN) can participate in nucleophilic addition reactions, while the silicon-bonded chlorine atoms are susceptible to nucleophilic substitution, enabling the formation of diverse silicon-containing derivatives. These properties have made it a preferred choice for researchers seeking to develop novel compounds with tailored functionalities.

In recent years, Trichloro-2-cyanoethylsilane has been extensively studied for its applications in pharmaceutical chemistry. One notable area of research involves its use in the synthesis of bioactive molecules. For instance, it has been employed to construct complex heterocyclic frameworks, which are often found in drug candidates targeting neurological disorders. The ability to introduce both electron-withdrawing cyano groups and alkyl chains via this compound allows for fine-tuning of molecular properties such as lipophilicity and binding affinity.

Moreover, advancements in catalytic methods have expanded the utility of Trichloro-2-cyanoethylsilane in cross-coupling reactions. Transition-metal-catalyzed processes, such as palladium-mediated coupling reactions, have enabled the efficient formation of carbon-carbon bonds when using this silane as a coupling partner. Such transformations are pivotal in constructing complex organic molecules, including those relevant to modern medicinal chemistry.

The compound’s role in polymer science is equally noteworthy. Researchers have leveraged Trichloro-2-cyanoethylsilane to modify the properties of silicones and other polymeric materials. By introducing cyanoethyl side chains, polymers can exhibit enhanced thermal stability and biocompatibility, making them suitable for applications in coatings, adhesives, and biomedical devices. The incorporation of chlorine atoms also facilitates further functionalization, allowing for the creation of polymers with specific chemical handles for subsequent modifications.

Recent studies have also highlighted the potential of Trichloro-2-cyanoethylsilane in nanotechnology. Its ability to form stable organosilicon derivatives has been exploited in the synthesis of nanoparticles with controlled surface properties. These nanoparticles find applications in drug delivery systems, where precise surface modifications are essential for targeted therapies. The cyano group’s interaction with biological molecules has been particularly explored for enhancing bioavailability and reducing toxicity in pharmaceutical formulations.

In conclusion, Trichloro-2-cyanoethylsilane (CAS No. 1071-22-3) is a multifaceted compound with broad implications across multiple scientific disciplines. Its unique reactivity and structural features make it indispensable in organic synthesis, pharmaceutical development, polymer science, and nanotechnology. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in synthetic chemistry.